(Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide

• IUPAC Name: N-(6-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H20N2O4S/c1-5-11-23-17-10-8-15(27-6-2)13-19(17)28-21(23)22-20(24)16-9-7-14(25-3)12-18(16)26-4/h1,7-10,12-13H,6,11H2,2-4H3
• InChI Key: HJOQWFAPFYDWTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=C(C=C(C=C3)OC)OC)S2)CC#C
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

(Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H20N2O4S and its molecular weight is 396.46. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Procedures and Biological Activities

Benzothiazoles and their derivatives are significant in medicinal chemistry due to their diverse biological activities. These compounds are pivotal in developing new pharmacophores with potential therapeutic applications, including anti-inflammatory and antioxidant agents. The synthetic procedures to access 2-guanidinobenzazoles, a subclass of benzothiazoles, have been detailed to highlight their therapeutic potential. These synthetic approaches allow for a variety of modifications and functionalizations, aiming to explore the pharmacological activities such as cytotoxic effects and inhibition of cell proliferation via angiogenesis and apoptosis. The review by Rosales-Hernández et al. (2022) summarizes these chemical aspects and the pharmacological activities of 2-guanidinobenzoazoles, underscoring their significance in the investigation of new therapeutic agents (Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Properties

Research on benzothiazole derivatives, such as those involving POCl3 mediated syntheses, has focused on evaluating their antioxidant and anti-inflammatory activities. These studies aim to develop alternative agents for treating inflammation and oxidative stress-related disorders. The synthesized benzofused thiazole derivatives exhibit promising in vitro antioxidant and anti-inflammatory activities, positioning benzothiazole as an interesting template for evaluating new anti-inflammatory agents. Raut et al. (2020) conducted molecular docking studies to further understand these compounds' potential mechanism of action, indicating a strong foundation for future therapeutic applications (Raut et al., 2020).

Structural Modifications and Therapeutic Potential

The structural versatility of benzothiazoles allows for the development of derivatives with enhanced biological activities. Kamal et al. (2015) reviewed the therapeutic potential of benzothiazoles, highlighting their broad spectrum of activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. The review discusses the importance of structural modifications in enhancing the therapeutic potential of benzothiazole derivatives, demonstrating their significance in medicinal chemistry and drug development (Kamal et al., 2015).